Cas no 42521-82-4 (IPA-3)

• Product Name: IPA-3
• CAS No: 42521-82-4
• MF: C₂₀H₁₄O₂S₂
• MW: 350.453962802887
• CID: 1515093
• PubChem ID: 329815364
• Update Time: 2025-04-21

IPA-3 Chemical and Physical Properties

Names and Identifiers

• 1-[(2-hydroxynaphthalen-1-yl)disulfanyl]naphthalen-2-ol
• 1-[(2-hydroxynaphthyl)disulfanyl]naphthalen-2-ol
• CHEMBL472940
• F0400-0044
• bis-(2-hydroxy-1-naphthyl)disulphide
• 1,1'-Disulfandiyl-di-[2]naphthol
• UNII-3XFG6MQ9G2
• Bis-(2-hydroxy-naphthyl-(1))-disulfid
• [14C]-IPA-3
• 1,1'-disulfanediyl-di-[2]naphthol
• 1,1'-Dithiodi-2-naphthol
• 2.2'-Dioxy-(1.1'-dinaphthyl-disulfid)
• IPA 3
• IPA-3
• 1,1′-Disulfanediyldinaphthalen-2-ol
• 1,1'-Disulfanediylbis(naphthalen-2-ol)

• Inchi： 1S/C20H14O2S2/c21-17-11-9-13-5-1-3-7-15(13)19(17)23-24-20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12,21-22H
• InChI Key： RFAXLXKIAKIUDT-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C2C=CC=CC2=1)O)SC1C(=CC=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 350.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 172 ºC
• Solubility: Insuluble (6.7E-4 g/L) (25 ºC),
• Water Partition Coefficient: Soluble in DMSO or ethanol. Insoluble in water.
• PSA: 91.06000
• LogP: 6.20360
• Sensitiveness: Light Sensitive

IPA-3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H410
• Warning Statement： P273-P280-P305 + P351 + P338-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 41-50/53
• Safety Instruction： 26-39-60-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications